Cas no 16336-29-1 (H-Gly-ONP Hydrochloride)

• Product Name: H-Gly-ONP Hydrochloride
• CAS No: 16336-29-1
• MF: C₈H₉ClN₂O₄
• MW: 232.621061086655
• MDL: MFCD00083628
• CID: 121586
• PubChem ID: 91872930
• Update Time: 2025-06-13

H-Gly-ONP Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Glycine, 4-nitrophenylester, hydrochloride (1:1)
• H-GLY-ONP . HCL
• H-Gly-ONp · HCl
• H-GLY-ONP HCL
• H-gly-onp*hcl
• GLYCINE 4-NITROPHENYL ESTER HYDROCHLORIDE
• glycine p-nitrophenyl ester hydrochloride
• GLYCINE-ONP HCL
• Glycin-p-nitrophenylester-Hydrochlorid
• H-Gly-ONp
• H-Gly-Onp hydrochloride
• p-nitrophenyl glycinate hydrochloride
• FT-0763543
• 4-NITROPHENYL2-AMINOACETATEHYDROCHLORIDE
• 16336-29-1
• 4-NITROPHENYL 2-AMINOACETATE HYDROCHLORIDE
• 16336-29-1;H-Gly-OnpHCl;H-Gly-ONp.HCl;AM017677;4-NITROPHENYL2-AMINOACETATEHYDROCHLORIDE
• (4-nitrophenyl) 2-aminoacetate;hydrochloride
• FD21642
• H-Gly-ONP Hydrochloride

• MDL： MFCD00083628
• Inchi： 1S/C8H8N2O4.ClH/c9-5-8(11)14-7-3-1-6(2-4-7)10(12)13;/h1-4H,5,9H2;1H
• InChI Key： MGZZUFRFWPWALX-UHFFFAOYSA-N
• SMILES： Cl.O(C(CN)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.02500
• Monoisotopic Mass: 232.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Melting Point: 171 ºC
• PSA: 98.14000
• LogP: 2.48440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-Gly-ONP Hydrochloride

Professional Introduction to H-Gly-ONP Hydrochloride (CAS No. 16336-29-1)

H-Gly-ONP Hydrochloride, a compound with the chemical name H-Gly-ONP Hydrochloride, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. Its Chemical Abstracts Service (CAS) number, CAS No. 16336-29-1, uniquely identifies it in scientific literature and databases, underscoring its importance in research and development. This introduction delves into the compound's structure, properties, applications, and the latest research findings that highlight its potential in modern medicine.

The molecular structure of H-Gly-ONP Hydrochloride consists of a combination of amino acids and nucleotide derivatives, which contribute to its versatile biological activities. The presence of hydrochloride in its name indicates that it is the hydrochloride salt form of the compound, which enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. This salt form is particularly crucial in drug development, as it improves the bioavailability and pharmacokinetic properties of the active ingredient.

In recent years, H-Gly-ONP Hydrochloride has garnered attention for its potential applications in therapeutic interventions. One of the most promising areas is its role in neuroprotective therapies. Studies have shown that this compound can modulate neurotransmitter activity and protect against neurodegenerative diseases. The ability of H-Gly-ONP Hydrochloride to cross the blood-brain barrier has opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease, where neuroprotection is a key therapeutic goal.

Additionally, research has explored the anti-inflammatory properties of H-Gly-ONP Hydrochloride. Inflammation is a central mechanism in many chronic diseases, including autoimmune disorders and cardiovascular conditions. The compound has been found to inhibit key inflammatory pathways, such as NF-κB and MAPK, thereby reducing inflammation and associated symptoms. These findings make H-Gly-ONP Hydrochloride a candidate for developing novel anti-inflammatory drugs that could offer more targeted and effective treatments.

The antioxidant activity of H-Gly-ONP Hydrochloride is another area of significant interest. Oxidative stress plays a critical role in cellular damage and aging. By scavenging free radicals and enhancing the body's natural antioxidant defenses, H-Gly-ONP Hydrochloride may help mitigate oxidative stress-related conditions. Preliminary studies have suggested its potential in combating oxidative damage in liver cells and reducing the progression of age-related macular degeneration.

Recent advancements in drug delivery systems have also highlighted the potential of H-Gly-ONP Hydrochloride. Researchers are exploring nanotechnology-based approaches to enhance the compound's delivery efficiency and targeted action. For instance, encapsulating H-Gly-ONP Hydrochloride within liposomes or nanoparticles has shown promise in improving its bioavailability and reducing side effects. These innovations could lead to more effective therapeutic strategies for various diseases.

The pharmaceutical industry has taken note of these developments and is actively investigating H-Gly-ONP Hydrochloride for clinical applications. Several preclinical studies have demonstrated its safety profile and efficacy in animal models. These studies provide a strong foundation for conducting human clinical trials, which are essential for validating its therapeutic potential and determining optimal dosages.

In conclusion, H-Gly-ONP Hydrochloride (CAS No. 16336-29-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure, combined with its biological activities, makes it a valuable candidate for developing new drugs targeting neuroprotective, anti-inflammatory, and antioxidant therapies. As research continues to uncover new insights into its mechanisms of action, H-Gly-ONP Hydrochloride is poised to play a crucial role in advancing modern medicine.